Cas no 1999053-69-8 (methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate)

• Product Name: methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate
• CAS No: 1999053-69-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6585267
• PubChem ID: 165490179
• Update Time: 2025-10-31

methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate
• EN300-1140672
• 1999053-69-8

• Inchi： 1S/C11H19N3O2/c1-4-9-6-13-14(7-9)8-10(12-5-2)11(15)16-3/h6-7,10,12H,4-5,8H2,1-3H3
• InChI Key： SRCCJAGXISEDHY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=C(C=N1)CC)NCC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate

Introduction to Methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate (CAS No. 1999053-69-8)

Methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate, identified by its CAS number 1999053-69-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both pyrazole and ethylamino functional groups in its molecular structure suggests a high degree of versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>pyrazole moiety is a prominent pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the< strong>4-ethyl-1H-pyrazol-1-yl substituent in this compound may contribute to its unique pharmacological profile by influencing the compound's interactions with biological targets. The< strong>ethylamino group, on the other hand, introduces basicity and potential hydrogen bonding capabilities, which can enhance binding affinity to certain receptors or enzymes.

In recent years, there has been a growing interest in developing novel compounds with< strong>pyrazole-based scaffolds for therapeutic applications. The< strong>methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate structure represents an intriguing example of how functional group modifications can lead to the discovery of new bioactive molecules. Researchers have been exploring various synthetic routes to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for further pharmacological testing.

The synthesis of< strong>Methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies such as cross-coupling reactions and catalytic hydrogenation have been employed to achieve high regioselectivity and stereoselectivity. These techniques are crucial for producing compounds with precise structural features, which are essential for evaluating their biological activity.

The< strong>CAS number 1999053-69-8 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized numbering system is essential for ensuring accurate documentation and communication among researchers. The compound's molecular formula and structural details are well-documented, allowing for detailed analysis of its physicochemical properties and potential interactions with biological systems.

Recent studies have highlighted the importance of< strong>pyrazole derivatives in drug discovery. For instance, compounds containing the pyrazole ring have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The< strong>methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate molecule may exhibit similar therapeutic potential, although further research is needed to elucidate its exact mechanism of action.

The< strong>ethylamino group in this compound is particularly noteworthy, as it can participate in various types of interactions within biological systems. These interactions can include hydrogen bonding with polar residues on proteins or nucleic acids, as well as electrostatic interactions with charged groups. Such properties make< strong>Methyl 3-(4-ethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoate a promising candidate for developing small-molecule inhibitors or activators.

In conclusion, the< strong>Methyl 3-(4-ethyl-1H-pyrazol-1-y l)-2-(ethylamino)propanoate (CAS No. 1999053-69-8) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further exploration in drug discovery efforts. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies.